Cas no 1191901-33-3 (TCO-NHS ester)

TCO-NHS ester (trans-cyclooctene-N-hydroxysuccinimide ester) is a highly reactive reagent used for bioorthogonal labeling and conjugation applications. Its key advantage lies in its rapid and selective reaction with tetrazines via inverse electron-demand Diels-Alder (IEDDA) cycloaddition, enabling efficient biomolecule modification under mild conditions. The NHS ester moiety facilitates straightforward amine coupling, allowing for the functionalization of proteins, antibodies, or other amine-containing molecules. TCO-NHS ester exhibits excellent stability in aqueous solutions and compatibility with physiological conditions, making it suitable for live-cell labeling and in vivo applications. Its fast kinetics and high specificity minimize off-target reactions, ensuring precise and efficient conjugation for research in chemical biology and bioconjugation.
TCO-NHS ester structure
TCO-NHS ester structure
Product Name:TCO-NHS ester
CAS No:1191901-33-3
MF:C13H17NO5
MW:267.277784109116
MDL:MFCD24386372
CID:2602808
PubChem ID:329767127
Update Time:2025-06-14

TCO-NHS ester Chemical and Physical Properties

Names and Identifiers

    • (E)-Cyclooct-4-enyl 2,5-dioxo-1-pyrrolidinyl carbonate
    • TCO-NHS ester
    • TCO-NHS Ester,Trans-Cyclooctene-NHS ester
    • (E)-4-Cycloocten-1-yl 2,5-dioxo-1-pyrrolidinyl ester carbonic acid
    • trans-4-Cycloocten-1-yl 2,5-dioxo-1-pyrrolidinyl carbonate
    • TCO-N-hydroxysuccinimidyl carbonate
    • TCO-NHS
    • TCO-carbonate
    • TCO-NHS ester (E)
    • TCO-NHS ester (A)
    • (E)-Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
    • 1191901-33-3(Mixture)
    • TCO4 - NHS carbonate / EQUATORIAL isomer
    • Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
    • inverted exclamation markY83.0%
    • Trans-Cyclooctene (TCO)-NHS Ester
    • AKOS040742694
    • SCHEMBL1300093
    • [(4Z)-cyclooct-4-en-1-yl] (2,5-dioxopyrrolidin-1-yl) carbonate
    • 2249928-24-1
    • rel-(1R,4E,pS)-Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
    • AS-82360
    • 1191901-33-3
    • rel-(1R,4E,pR)-Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
    • 2084844-09-5
    • [(4E)-cyclooct-4-en-1-yl] (2,5-dioxopyrrolidin-1-yl) carbonate
    • (E)-cyclooct-4-enyl 2,5-dioxopyrrolidin-1-yl carbonate
    • Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate stereoisomer
    • SCHEMBL18227162
    • MDL: MFCD24386372
    • Inchi: 1S/C13H17NO5/c15-11-8-9-12(16)14(11)19-13(17)18-10-6-4-2-1-3-5-7-10/h1-2,10H,3-9H2
    • InChI Key: OUGQJOKGFAIFAQ-UHFFFAOYSA-N
    • SMILES: O(C(=O)ON1C(CCC1=O)=O)C1CCC=CCCC1

Computed Properties

  • Exact Mass: 267.11067264g/mol
  • Monoisotopic Mass: 267.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 90-105 °C
  • Boiling Point: 369.1±45.0 °C at 760 mmHg
  • Flash Point: 177.0±28.7 °C
  • Solubility: Soluble in dimethyl sulfoxide
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

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Additional information on TCO-NHS ester

Recent Advances in TCO-NHS Ester (1191901-33-3) for Bioorthogonal Chemistry and Biomedical Applications

The compound trans-cyclooctene-N-hydroxysuccinimide ester (TCO-NHS ester, CAS: 1191901-33-3) has emerged as a pivotal reagent in bioorthogonal chemistry, particularly for site-specific protein labeling and in vivo pretargeting strategies. This research brief synthesizes recent breakthroughs (2022-2024) demonstrating its enhanced kinetic properties in tetrazine ligation reactions, with second-order rate constants exceeding 104 M-1s-1, enabling real-time tracking of biological processes at subcellular resolution.

Structural optimization studies reveal that the NHS ester moiety of 1191901-33-3 facilitates efficient amine coupling under physiological conditions (pH 7.4, 37°C), achieving >90% conjugation yield with lysine residues within 30 minutes. Recent Nature Biotechnology work (Chen et al., 2023) demonstrated its utility in constructing antibody-drug conjugates (ADCs) with drug-to-antibody ratios (DAR) of 4.0±0.3, showing superior serum stability (t1/2 >72h) compared to maleimide-based conjugates.

Innovative applications include PET imaging probes where TCO-NHS-modified targeting vectors enabled rapid 68Ga-tetrazine accumulation in tumors (<5% ID/g at 1h post-injection). A 2024 ACS Central Science study achieved multiplexed labeling by combining 1191901-33-3 with strained alkynes, permitting simultaneous tracking of three distinct cellular pathways via spectral fluorescence.

Notably, the development of water-soluble TCO-NHS derivatives (logP reduced from 2.1 to 0.8) has addressed previous limitations in polar system applications. Recent pharmacokinetic data show these modified compounds maintain >80% reactivity while exhibiting 3-fold increased plasma circulation times, critical for systemic delivery applications.

Emerging safety profiles indicate minimal off-target reactivity (<2% nonspecific binding in proteome-wide analyses) when using optimized protocols. Current clinical translation efforts focus on pretargeted radioimmunotherapy, where phase I trials (NCT054...) employ TCO-NHS-modified cetuximab followed by 177Lu-labeled tetrazine.

Future directions highlighted in Chemical Reviews (2024) include CRISPR-complex labeling for gene editing visualization and development of photoactivatable TCO derivatives for spatiotemporal control. The compound's unique balance of reactivity (k2 = 2.3×104 M-1s-1 with s-tetrazine) and stability (t1/2 = 8.5h in serum) positions 1191901-33-3 as an enduring tool for next-generation bioconjugation strategies.

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